1-(2-fluorobenzyl)-N-(2-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• IUPAC Name: N-(2-fluorophenyl)-1-[(2-fluorophenyl)methyl]-2-oxopyridine-3-carboxamide
• InChI: InChI=1S/C19H14F2N2O2/c20-15-8-2-1-6-13(15)12-23-11-5-7-14(19(23)25)18(24)22-17-10-4-3-9-16(17)21/h1-11H,12H2,(H,22,24)
• InChI Key: VRQLLSXPGGYAAL-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C=CC=C(C2=O)C(=O)NC3=CC=CC=C3F)F
• Molecular Formula: C19H14F2N2O2
• Molecular Weight: 340.3 g/mol

Description

1-(2-fluorobenzyl)-N-(2-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide is a compound that has been of interest to researchers due to its potential applications in scientific research. This compound is a dihydropyridine derivative that has been synthesized using various methods. In

Scientific Research Applications

Discovery of Met Kinase Inhibitors

Research on substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides identified potent and selective inhibitors of the Met kinase superfamily. These studies led to the discovery of compounds with improved enzyme potency and kinase selectivity, demonstrating significant tumor stasis in Met-dependent human gastric carcinoma xenograft models following oral administration. This research underscores the potential of such compounds in cancer therapy (Schroeder et al., 2009).

HIV Integrase Inhibitors

The design and synthesis of N-benzyl-5,6-dihydroxypyrimidine-4-carboxamides, including compounds with structures similar to the one of interest, have shown potent inhibition of the HIV-integrase-catalyzed strand transfer process. These compounds exhibit favorable pharmacokinetic properties in preclinical species and highlight potential as clinically useful antiviral agents, particularly in the treatment of AIDS (Pace et al., 2007).

Fluorescence Sensors

Acylhydrazone derivatives, including N′-[1-(2-fluorophenyl)ethylidene]pyridine-3-carbohydrazide, have been synthesized and characterized for their response towards different anions by colorimetric and spectrofluorometric methods. These studies are significant for the development of specific sensors for fluoride ions, showcasing the role of structural modifications in enhancing binding affinity and specificity (Jose et al., 2018).

Antimycobacterial Activity

Research on dihydropyridines (DHPs) with carboxamides in specific positions has identified compounds with anti-tuberculosis activity. The synthesis of a series of N-aryl-1,4-dihydropyridine-3,5-dicarboxamides and their evaluation against Mycobacterium species demonstrate the potential of such compounds in addressing tuberculosis, with certain compounds showing activities comparable to established treatments (Mohammadpour, 2012).